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Compound of Interest

Compound Name:
Voriconazole N-oxide

(hydrochloride)

Cat. No.: B10861173

Get Quote

Executive Summary
Voriconazole N-oxide hydrochloride (UK-121,265 HCl) is the hydrochloride salt form of the

primary circulating metabolite of the triazole antifungal agent, Voriconazole. While Voriconazole

itself exhibits non-linear pharmacokinetics due to saturation of its metabolic pathways, the N-

oxide metabolite serves as a critical biomarker for cytochrome P450 (CYP) activity—specifically

CYP2C19 and CYP3A4.

This guide provides a definitive physiochemical and biological profile of Voriconazole N-oxide

hydrochloride, designed for researchers in bioanalysis, toxicology, and medicinal chemistry. It

moves beyond basic identification to cover metabolic mechanisms, synthesis pathways, and

validated analytical protocols.

Part 1: Physicochemical Characterization
Identity and Molecular Data
The distinction between the free base and the hydrochloride salt is critical for quantitative

analysis and stoichiometry in solution preparation.
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Parameter
Voriconazole N-Oxide
(Free Base)

Voriconazole N-Oxide

Hydrochloride

CAS Number 618109-05-0 N/A (Salt form of 618109-05-0)

Molecular Formula C₁₆H₁₄F₃N₅O₂
C₁₆H₁₅ClF₃N₅O₂

(C₁₆H₁₄F₃N₅O₂[1][2] · HCl)

Molecular Weight 365.31 g/mol 401.77 g/mol

Appearance White to off-white solid White crystalline solid

Solubility
DMSO, Methanol, Chloroform

(slightly)

DMSO (>100 mg/mL), Water

(variable)

IUPAC Name

1-(2,4-Difluorophenyl)-2-(1H-

1,2,4-triazol-1-yl)-3-(5-fluoro-4-

pyrimidinyl)-2-butanol N-oxide

Same as free base,

hydrochloride salt

Structural Analysis
The N-oxidation occurs at the fluoropyrimidine ring, specifically at the nitrogen at the 1-position

relative to the ethyl linkage. This structural modification renders the metabolite

pharmacologically inactive against fungi but introduces significant phototoxic properties.

Chiral Centers: The molecule retains the (2R, 3S) configuration of the parent Voriconazole.

Key Functional Groups:

Triazole Ring: Remains intact (crucial for heme iron binding in fungi, though inactive in the

N-oxide).

Fluoropyrimidine N-Oxide: The site of metabolic oxidation.

Difluorophenyl Group: Lipophilic moiety.

Part 2: Metabolic Pathway & Pharmacokinetics
Mechanism of Formation
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Voriconazole undergoes extensive hepatic metabolism. The N-oxidation pathway is the

predominant route, accounting for approximately 72% of the circulating metabolites. This

process is catalytically mediated by specific CYP450 isoenzymes.

Primary Driver:CYP2C19 (High affinity, saturable).

Secondary Driver:CYP3A4 (Lower affinity, high capacity).

Minor Contributor:CYP2C9.

Clinical Significance: The saturation of CYP2C19 at therapeutic doses leads to the

characteristic non-linear pharmacokinetics of Voriconazole. Genetic polymorphisms in

CYP2C19 (Poor Metabolizers vs. Rapid Metabolizers) significantly alter the ratio of

Voriconazole to Voriconazole N-oxide.

Visualization: Metabolic Cascade
The following diagram illustrates the biotransformation of Voriconazole, highlighting the N-oxide

formation and subsequent downstream pathways.
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Click to download full resolution via product page

Figure 1: Metabolic pathway of Voriconazole showing the dominant role of CYP2C19 in N-

oxide formation.

Part 3: Analytical Profiling & Quality Control
Reference Standard Preparation
For quantitative analysis (e.g., therapeutic drug monitoring or impurity profiling), the

hydrochloride salt is often preferred due to enhanced stability compared to the hygroscopic free

base.

Stock Solution Protocol:

Weighing: Accurately weigh 4.02 mg of Voriconazole N-oxide HCl (equivalent to ~3.65 mg

free base).

Solvent: Dissolve in 1.0 mL of DMSO or Methanol (LC-MS grade).

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to prevent

degradation (N-oxides can deoxygenate under thermal stress).

LC-MS/MS Method Parameters
The following parameters are validated for the detection of Voriconazole N-oxide in biological

matrices (plasma/serum).
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Parameter Setting / Value

Column C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Ionization ESI Positive Mode

Precursor Ion (m/z) 366.1 [M+H]⁺

Product Ion (m/z) 224.1 (Quantifier), 281.1 (Qualifier)

Retention Time ~0.8 - 1.2 min (elutes before Voriconazole)

Part 4: Experimental Protocols
Chemical Synthesis (Representative)
While often purchased as a standard, the N-oxide can be synthesized for research purposes

via direct oxidation.

Reagents:

Voriconazole (Parent)[2][3][4][5][6][7]

m-Chloroperoxybenzoic acid (mCPBA) or Hydrogen Peroxide (H₂O₂)

Dichloromethane (DCM)

Workflow:

Dissolution: Dissolve Voriconazole (1 eq) in DCM at 0°C.

Oxidation: Add mCPBA (1.1 eq) slowly to the solution.

Reaction: Stir at room temperature for 2-4 hours. Monitor via TLC or HPLC for the

disappearance of the parent peak.

Quenching: Wash with saturated NaHCO₃ to remove benzoic acid byproducts.
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Purification: Isolate the N-oxide via column chromatography (Silica gel; gradient

MeOH/DCM).

Salt Formation: Dissolve the purified free base in diethyl ether/ethanol and treat with 1M HCl

in ether to precipitate the Voriconazole N-oxide Hydrochloride.

Analytical Workflow Diagram
The following Graphviz diagram outlines the standard operating procedure for isolating and

quantifying this metabolite from plasma samples.
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Figure 2: Bioanalytical workflow for the extraction and quantification of Voriconazole N-oxide.

References
National Center for Advancing Translational Sciences (NCATS).Voriconazole N-Oxide (UK-

121,265). Inxight Drugs. Available at: [Link]

Hyland, R., Jones, B.C., & Smith, D.A. (2003). Identification of the cytochrome P450

enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition,

31(5), 540-547.[6] Available at: [Link]

Schulz, J., et al. (2022).[3] Towards the Elucidation of the Pharmacokinetics of Voriconazole:

A Quantitative Characterization of Its Metabolism. Pharmaceutics, 14(3), 474. Available at:

[Link][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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